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Welcome to the technical support center for troubleshooting common CEREC design issues in
research settings. This resource provides researchers, scientists, and drug development
professionals with concise troubleshooting guides and frequently asked questions to address
specific challenges encountered during experimental use of the CEREC system.

Frequently Asked Questions (FAQS)

Q1: What are the most common causes of restoration failure in clinical studies involving
CEREC?

Al: Long-term clinical studies indicate that the primary reasons for CEREC restoration failure
are ceramic fractures, followed by tooth fractures.[1][2] Other contributing factors include
secondary caries and endodontic problems.[1][2] For instance, one 17-year study found that
76% of failures were due to ceramic (62%) or tooth (14%) fractures.[1] Another 10-year study
reported that 73% of failures were from ceramic (53%) or tooth (20%) fractures.[2]

Q2: How does the preparation design influence the marginal fit of a CEREC restoration?
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A2: The design of the tooth preparation is critical for the marginal fit of CEREC restorations.
Research has shown that preparation flaws such as sharp internal line angles, lipped margins,
and irregular or rough finish lines can negatively impact the adaptation of the final restoration.
[3][4] Smooth and well-defined margins are crucial for achieving a clinically acceptable fit.[3]
Studies have investigated different finish line designs, such as chamfer and shoulder, and
found that while both can yield clinically acceptable mean marginal gaps, the quality and
smoothness of the preparation are more critical than the specific design.[5][6]

Q3: Can the choice of biogeneric design mode in the CEREC software affect the final occlusal

characteristics?

A3: Yes, the selected biogeneric design mode (e.g., Biogeneric Individual, Biogeneric Copy,
Biogeneric Reference) can significantly influence the occlusal morphology and contact points of
the final restoration.[7] Studies have shown that Biogeneric Individual and Biogeneric
Reference designs tend to produce occlusal contacts that are more similar to the original tooth
anatomy compared to the Biogeneric Copy mode.[7] The choice of design mode should be
considered based on the specific requirements of the research protocol.

Q4: Are there known software or hardware issues that can interrupt the CEREC workflow?

A4: Yes, technical issues can arise. For example, a past Windows update was identified as a
source of conflict with the CEREC Omnicam, causing the camera to become unreachable by
removing the necessary IP addresses on the system.[8] Dentsply Sirona provides utilities to
resolve such issues by reinstalling network ports and camera drivers.[8] It is important to
ensure that the system's software and drivers are up-to-date and correctly configured.

Q5: What is the expected clinical success rate of CEREC restorations based on long-term
studies?

A5: Long-term studies have demonstrated high success rates for CEREC restorations. A 17-
year follow-up study on CEREC inlays and onlays reported a success rate of 88.7%.[1] Another
study evaluating 2,328 chairside inlays and onlays showed a success rate of 95.5% after nine
years.[9] A 10-year study found a success rate of 90.4% for CEREC inlays and onlays.[2]

Troubleshooting Guides
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Issue 1: Poor Marginal Fit or Open Margins

Symptoms: The milled restoration does not seat completely, or there is a visible gap between
the restoration margin and the tooth preparation. This can lead to increased plaque
accumulation and secondary caries.[10][11]

Possible Causes & Solutions:

Cause Solution

Ensure preparation margins are smooth and
] continuous. Polish the margins with fine-grit
Rough or Irregular Margins ) ]
diamond burs or hand instruments before

scanning.[3]

Remove any undercuts in the preparation. The
Undercuts in the Preparation software can compensate for some undercuts,
but this may lead to an improper fit.[3][12]

Verify that there is sufficient occlusal and axial
) reduction according to the material
Inadequate Tooth Reduction o )
specifications. Use clearance guides to ensure

adequate space.[12]

Ensure a dry and clean field during scanning.
) ) Use a thin, uniform layer of scanning powder if
Scanning Inaccuracies _ o
required by the system. Retake the digital

impression if any inaccuracies are suspected.

Issue 2: Fracture of the Ceramic Restoration

Symptoms: The restoration cracks or fractures in function. This is a common cause of failure in
clinical studies.[1][2]

Possible Causes & Solutions:

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://vistadoradadental.com/blog/tag/problems-with-cerec-crowns/
https://www.saratogadentist.com/blog/2011/10/08/a-cerec-crown-failure-brand-or-technique-problem
https://www.cdocs.com/digital-magazine/view/id/39089/cerec-troubleshooting--margins-and-draw
https://www.cdocs.com/digital-magazine/view/id/39089/cerec-troubleshooting--margins-and-draw
https://scottcairnsdds.com/top-10-pitfalls-of-cerec-prep-design/
https://scottcairnsdds.com/top-10-pitfalls-of-cerec-prep-design/
https://www.researchgate.net/publication/5501383_Long-term_clinical_results_of_chairside_CEREC_CADCAM_inlays_and_onlays_a_case_series
https://pubmed.ncbi.nlm.nih.gov/11951800/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Cause Solution

Ensure the design provides for the minimum
) ) material thickness recommended by the
Inadequate Material Thickness o
manufacturer, especially in the occlusal fossa

region.[12]

Round all internal line angles of the preparation
Sharp Internal Line Angles to reduce stress concentration within the

ceramic.[4]

Carefully check and adjust the occlusion in the
Occlusal High Points software before milling. Perform a thorough

clinical occlusal adjustment after bonding.

Choose a ceramic material with appropriate
) ] flexural strength for the specific clinical
Improper Material Selection o ]
application (e.g., molar vs. premolar, inlay vs.

crown).

Issue 3: Inaccurate Occlusal Morphology

Symptoms: The designed restoration has poor anatomical form, with flat cusps or incorrect
fissure patterns, requiring significant manual adjustment.

Possible Causes & Solutions:

Cause Solution

Experiment with different biogeneric design
Incorrect Biogeneric Design Selection modes (Individual, Copy, Reference) to achieve

a more natural morphology.[7]

If using Biocopy, ensure the pre-operative scan
Poor Quality Pre-operative Scan (Biocopy) captures the original tooth morphology

accurately and without distortion.

Adjust the software's design parameters, such
Software Design Parameters as "Anatomical" or "Morphology," to enhance the

proposed design.
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Quantitative Data Summary

Table 1. Long-Term Success Rates of CEREC Restorations

. Number of Primary Reason for
Study Duration . Success Rate .
Restorations Failure
9 Years[9] 2,328 95.5% Tooth Extraction
Ceramic Fracture
10 Years[2] 187 90.4%
(53%)
Ceramic Fracture
17 Years[1] 187 88.7%
(62%)
Ceramic Fracture
18 Years[9] 1,011 84.4%
(38%)
Table 2: Marginal Gap Measurements in Research Studies
. . Measurement Mean Marginal Gap
Study Preparation Design
Method (um)
Al-Ajroush et al.
Chamfer SEM 65.9 + 38.7
(2006)[5]6]
Al-Ajroush et al.
Shoulder SEM 46.0+9.2
(2006)[5][6]
Boitelle et al. (2015)[4] Ideal Preparation Digital Analysis <50
Boitelle et al. (2015)[4] Flawed Preparation Digital Analysis > 100

Experimental Protocols
Protocol 1: Evaluation of Marginal Fit

Objective: To quantify the marginal gap of CEREC-fabricated crowns on prepared teeth.

Methodology:
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o Tooth Preparation: Prepare extracted human molars for full crowns with a standardized
protocol, for example, a 1.0 mm circumferential chamfer finish line and 1.5-2.0 mm occlusal
reduction.[5][6]

 Digital Impression: Take a digital impression of the prepared tooth using the CEREC intraoral
scanner.

» Restoration Design and Fabrication: Design a full crown using the CEREC software and mill
it from a standardized ceramic block (e.g., VITA Mark I1).[9]

e Seating and Fixation: Seat the crown on the prepared tooth using a standardized low-
viscosity silicone material to simulate the cement layer.

e Sectioning: Embed the tooth and crown in epoxy resin and section them bucco-lingually and
mesio-distally using a precision saw.

e Microscopic Measurement: Measure the marginal gap at predefined points along the margin
using a scanning electron microscope (SEM) at a specified magnification (e.g., 200x).[5][6]

o Data Analysis: Calculate the mean and standard deviation of the marginal gap
measurements for each group.

Visualizations
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Caption: Workflow for the experimental evaluation of CEREC crown marginal fit.
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Caption: Logical workflow for troubleshooting poor restoration fit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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